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Compound of Interest

Compound Name: 3-Butenyl acetate

Cat. No.: B074799 Get Quote

The proper disposal of 3-Butenyl acetate is critical for ensuring laboratory safety and

environmental protection. This guide provides detailed procedures for researchers, scientists,

and drug development professionals to handle and dispose of this chemical responsibly.

Adherence to these protocols is essential to mitigate risks associated with its flammability and

potential hazards.

Chemical Safety and Hazard Information
3-Butenyl acetate is a flammable liquid and vapor, necessitating careful handling and storage.

[1][2] It is crucial to keep it away from heat, sparks, open flames, and hot surfaces.[1][3]

Personal protective equipment (PPE), including protective gloves and eye/face protection,

should be worn when handling this substance. Work should be conducted in a well-ventilated

area, preferably under a chemical hood.
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Property Data Reference

GHS Signal Word Warning

Hazard Statements
H226: Flammable liquid and

vapor
[1][2]

Boiling Point 128 °C [2]

Flash Point 35 °C [2]

Specific Gravity 0.91 (20/20) [2]

Storage Temperature
Store in a cool, well-ventilated

place.
[1]

Operational and Disposal Plan
The following step-by-step procedures provide guidance for the safe handling and disposal of

3-Butenyl acetate and its containers.

I. Immediate Actions for Spills and Leaks
Cease Operations: Immediately stop all work and extinguish any nearby ignition sources.

Ensure Ventilation: Work in a well-ventilated area or under a hood to avoid inhaling vapors.

Contain the Spill: Cover drains to prevent the chemical from entering the sewer system. Use

a liquid-absorbent and neutralizing material, such as Chemizorb®, to bind the spilled

substance.

Collect and Store: Carefully collect the absorbed material using non-sparking tools and place

it in a suitable, closed, and labeled container for disposal.[3][4]

Clean the Area: Thoroughly clean the affected area after the spill has been collected.

II. Standard Disposal Procedure for Unused 3-Butenyl
Acetate
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Do Not Mix: Keep 3-Butenyl acetate waste in its original or a compatible, properly labeled

container. Do not mix it with other waste materials.

Consult Professionals: The primary method for disposal is to entrust it to a licensed and

approved waste disposal company.[1][3][5]

Follow Regulations: All waste materials must be disposed of in accordance with national and

local environmental regulations.[1][4] Do not dispose of this chemical down the drain.

III. Disposal of Contaminated Containers
Handle as Product: Uncleaned containers should be treated with the same precautions as

the product itself.

Empty Completely: Before disposing of a used container, ensure that the contents have been

completely removed.[1]

Professional Disposal: The container should be disposed of through an approved waste

disposal plant.[1][3]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of 3-Butenyl
acetate.
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Caption: Logical workflow for the safe disposal of 3-Butenyl acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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